1-(2-Methoxyphenyl)-3-(2-oxo-2-(3-(pyrimidin-2-yloxy)pyrrolidin-1-yl)ethyl)imidazolidin-2-one

• IUPAC Name: 1-(2-methoxyphenyl)-3-[2-oxo-2-(3-pyrimidin-2-yloxypyrrolidin-1-yl)ethyl]imidazolidin-2-one
• InChI: InChI=1S/C20H23N5O4/c1-28-17-6-3-2-5-16(17)25-12-11-24(20(25)27)14-18(26)23-10-7-15(13-23)29-19-21-8-4-9-22-19/h2-6,8-9,15H,7,10-14H2,1H3
• InChI Key: BXWSXKZAPOGQJY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(C2=O)CC(=O)N3CCC(C3)OC4=NC=CC=N4
• Molecular Formula: C20H23N5O4
• Molecular Weight: 397.4 g/mol

Description

1-(2-Methoxyphenyl)-3-(2-oxo-2-(3-(pyrimidin-2-yloxy)pyrrolidin-1-yl)ethyl)imidazolidin-2-one is a useful research compound. Its molecular formula is C20H23N5O4 and its molecular weight is 397.435. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis and Antiulcer Agents : A study on the synthesis of imidazo[1,2-a]pyridines substituted at the 3-position as potential antiulcer agents explored their antisecretory and cytoprotective properties. Despite the lack of significant antisecretory activity, several compounds demonstrated good cytoprotective properties in ethanol and HCl models, suggesting a potential pathway for developing new antiulcer medications (Starrett et al., 1989).

• Optical Materials : Research on 1,3-diarylated imidazo[1,5-a]pyridine derivatives, synthesized through a one-pot, three-component condensation, highlights their application in creating luminescent low-cost materials with large Stokes' shifts and tunable quantum yields. This demonstrates the compound's utility in the development of optical materials and devices (Volpi et al., 2017).

• Antibacterial Agents : A study on piperazinyl oxazolidinone antibacterial agents containing heteroaromatic rings, including pyridine, diazene, or triazene, found compounds with promising in vivo potency against S. aureus, comparable to that of linezolid. This indicates potential applications in treating infections caused by gram-positive pathogens (Tucker et al., 1998).

• Anticoagulant Intermediate : The compound has been identified as an important intermediate in the synthesis of the anticoagulant apixaban, with detailed X-ray powder diffraction data provided. This underscores its significance in the pharmaceutical industry for developing blood-thinning medications (Wang et al., 2017).

• Breast Cancer Chemotherapy : Selenylated imidazo[1,2-a]pyridines designed and synthesized for breast cancer chemotherapy demonstrated high cytotoxicity against MCF-7 cells. These compounds, particularly IP-Se-06, showed potent antiproliferative effects and induced cell death by apoptosis, positioning them as promising prototypes for breast cancer treatment (Almeida et al., 2018).